Cas no 1804759-91-8 (Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804759-91-8
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4841474
• Update Time: 2025-10-29

Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-17-6-4-15-7(9(16)18-2)5(3-11)8(6)19-10(12,13)14/h4H,3H2,1-2H3
• InChI Key： CXUUPQPCMSYKOZ-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)OC)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804759-91-8): A Comprehensive Overview

Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804759-91-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and functional groups such as fluoromethyl, methoxy, and trifluoromethoxy makes this molecule a promising candidate for various biochemical applications.

The unique structural features of Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate contribute to its distinctive chemical properties. The fluorine atoms, particularly in the form of fluoromethyl and trifluoromethoxy groups, introduce significant electronegativity and electronic effects that can influence the compound's reactivity, solubility, and metabolic stability. These characteristics are highly valued in drug design, as they can enhance binding affinity to biological targets and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their potential in developing novel therapeutic agents. The substitution patterns in Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate make it an intriguing scaffold for further derivatization and exploration. For instance, the methoxy group at the 5-position can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their ability to modulate drug efficacy and selectivity. Studies have demonstrated that fluorine atoms can enhance metabolic stability by resisting degradation processes such as hydrolysis and oxidation. Additionally, the electronic effects induced by fluorine can lead to improved binding interactions with enzymes and receptors, making these compounds more effective in therapeutic applications.

Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate has been explored in various preclinical studies aimed at identifying new pharmacological targets. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in areas such as antiviral, anticancer, and anti-inflammatory therapies. Researchers have been particularly intrigued by its ability to interact with biological systems through multiple binding sites, which could lead to synergistic effects when combined with other therapeutic agents.

The synthesis of Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate presents unique challenges due to the complexity of its functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for example, fluorinated pyridines have been used to develop novel pesticides and herbicides due to their enhanced stability and bioactivity. Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate could serve as a key intermediate in synthesizing such products, offering a versatile platform for further chemical innovation.

Ongoing research is continuously uncovering new possibilities for Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate. Collaborative efforts between academic institutions and industrial partners are expected to yield groundbreaking discoveries in drug development and material science. The compound's unique combination of structural features positions it as a valuable asset in the quest for innovative solutions across multiple scientific disciplines.

In conclusion, Methyl 3-(fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804759-91-8) represents a fascinating example of how structural complexity can lead to novel biochemical applications. Its multifaceted functionality makes it a compelling candidate for further exploration in pharmaceuticals, agrochemicals, and beyond. As research progresses, this compound is poised to play a significant role in advancing our understanding of molecular interactions and developing next-generation therapeutics.